2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(3-methylphenyl)acetamide

• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C19H19NO2/c1-12-5-4-6-16(8-12)20-18(21)10-15-11-22-17-9-13(2)7-14(3)19(15)17/h4-9,11H,10H2,1-3H3,(H,20,21)
• InChI Key: MHKOECPJPYYCNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CC2=COC3=CC(=CC(=C32)C)C

Description

2-(4,6-Dimethyl-1-benzofuran-3-yl)-N-(3-methylphenyl)acetamide is a synthetic chemical compound designed for research and development purposes, particularly in medicinal chemistry and drug discovery. This molecule features a benzofuran core linked to a meta-substituted acetamide via an acetyl spacer. The benzofuran scaffold is recognized as a privileged structure in medicinal chemistry due to its diverse pharmacological properties, which include antitumor, anti-inflammatory, antiviral, and anti-osteoporotic activities . The incorporation of the 3-methylphenyl (m-tolyl) acetamide moiety is a common structural feature explored in the design of bioactive molecules, including those investigated for enzyme inhibition . The specific placement of methyl groups at the 4 and 6 positions of the benzofuran ring and the 3-position of the phenylacetamide is intended to fine-tune the compound's electronic properties, lipophilicity, and steric profile, which can significantly influence its binding affinity to biological targets and its overall pharmacokinetic behavior. Researchers may utilize this compound as a key intermediate or precursor in the synthesis of more complex heterocyclic systems, or as a reference standard in biological screening assays. Its structure offers potential for further functionalization and structure-activity relationship (SAR) studies aimed at developing novel therapeutic agents. This product is For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Biological Activity

The compound 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(3-methylphenyl)acetamide (CAS No: 618859-44-2) is a synthetic derivative of benzofuran, a class of compounds known for their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{19}NO_2$, with a molecular weight of approximately 309.365 g/mol. The structure features a benzofuran moiety substituted with dimethyl groups and an acetamide linkage to a methylphenyl group, which may influence its interaction with biological targets.

Antibacterial Activity

Recent studies have highlighted the antibacterial potential of various benzofuran derivatives, suggesting that compounds similar to 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(3-methylphenyl)acetamide may exhibit significant antibacterial properties. For example, related compounds have shown activity against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values indicating potency.

Compound	Target Bacteria	MIC (µg/mL)
Compound A	E. coli	50
Compound B	S. aureus	75
Compound C	P. aeruginosa	100

While specific data for 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(3-methylphenyl)acetamide is limited, its structural similarity to known active compounds suggests it may possess comparable antibacterial activity.

Antifungal Activity

In addition to antibacterial properties, benzofuran derivatives have been investigated for antifungal activity. Studies indicate that certain modifications can enhance efficacy against fungal pathogens. For instance:

Compound	Target Fungus	MIC (µg/mL)
Compound D	Candida albicans	30
Compound E	Aspergillus niger	60

The potential antifungal activity of 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(3-methylphenyl)acetamide remains to be explored in detail.

The biological activities of this compound may be attributed to its ability to interact with specific cellular targets. Preliminary research suggests that benzofurans can inhibit key enzymes involved in bacterial cell wall synthesis and disrupt fungal cell membranes. Further studies are necessary to elucidate the exact mechanisms by which 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(3-methylphenyl)acetamide exerts its effects.

Case Studies

• Antibacterial Efficacy Study : A study investigated the antibacterial effects of various benzofuran derivatives on Staphylococcus aureus and Escherichia coli. Results indicated that modifications at the benzofuran core significantly influenced antimicrobial potency.
• Fungal Resistance Assessment : Another research focused on evaluating the antifungal activity against resistant strains of Candida. The study found that certain structural modifications led to enhanced efficacy against resistant strains.

Scientific Research Applications

The compound 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(3-methylphenyl)acetamide is a synthetic organic molecule with potential applications in various scientific fields, particularly in medicinal chemistry. This article explores its applications, focusing on its therapeutic potential, mechanisms of action, and relevant case studies.

Enzyme Inhibition Studies

Recent research has indicated that compounds similar to 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(3-methylphenyl)acetamide exhibit inhibitory effects on various enzymes. For instance, studies have focused on the inhibition of α-glucosidase and acetylcholinesterase, which are critical targets for treating conditions like Type 2 diabetes and Alzheimer's disease. The incorporation of benzofuran moieties has been shown to enhance the binding affinity to these enzymes, suggesting that this compound could serve as a lead structure for developing new therapeutic agents against these diseases .

Anticancer Activity

Compounds containing benzofuran derivatives have also been investigated for their anticancer properties. The mechanism often involves the induction of apoptosis in cancer cells through various pathways, including the modulation of cell cycle progression and inhibition of tumor growth. Preliminary studies suggest that 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(3-methylphenyl)acetamide may exhibit similar properties, warranting further investigation into its efficacy against specific cancer types .

Neuroprotective Effects

Given the structural similarities to other neuroprotective agents, this compound may possess properties that protect neuronal cells from oxidative stress and apoptosis. Research into related compounds has shown promise in mitigating neurodegenerative processes, suggesting potential applications in treating conditions like Parkinson's and Alzheimer's diseases .

Case Study 1: Enzyme Inhibition

A study conducted on various acetamide derivatives demonstrated that compounds structurally related to 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(3-methylphenyl)acetamide exhibited significant inhibition of α-glucosidase with IC50 values in the low micromolar range. This suggests a strong potential for developing new antidiabetic medications based on this scaffold .

Case Study 2: Anticancer Research

In vitro studies assessing the cytotoxic effects of benzofuran derivatives revealed that certain modifications to the structure increased their effectiveness against breast cancer cell lines. The compound’s ability to induce apoptosis was linked to the activation of caspase pathways, highlighting its potential as a therapeutic agent in oncology .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share key structural motifs with 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(3-methylphenyl)acetamide, enabling a comparative analysis of substituent effects and bioactivity:

Table 1: Structural and Functional Comparison of Analogous Acetamide Derivatives

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Reported Activity/Use	Reference
2-(4,6-Dimethyl-1-benzofuran-3-yl)-N-(2-fluorophenyl)acetamide	C₁₈H₁₆FNO₂	297.33	2-Fluorophenyl	Screening compound (pharmacological assays)
2-(4,6-Dimethyl-1-benzofuran-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide	C₁₆H₁₉NO₄S	321.4	Sulfolane (1,1-dioxidotetrahydrothiophene)	Moderate water solubility (48.2 µg/mL)
N-[4-(Piperidin-1-ylsulfonyl)phenyl]-2-(4,6-dimethylbenzofuran-3-yl)acetamide	C₂₃H₂₆N₂O₄S	426.5	Piperidine-sulfonylphenyl	Potential sulfonamide-mediated interactions
N-{4-[(2,6-Dimethylmorpholin-4-yl)sulfonyl]phenyl}-2-(4,6-dimethylbenzofuran-3-yl)acetamide	C₂₄H₂₈N₂O₅S	456.6	Dimethylmorpholine-sulfonylphenyl	Enhanced steric bulk for receptor binding
N-[2-(3,4-Dimethoxyphenyl)ethyl]-2-(4,6-dimethylbenzofuran-3-yl)acetamide	C₂₂H₂₅NO₄	367.44	Ethyl-dimethoxyphenyl linker	Extended conjugation for bioavailability

Key Observations:

The sulfolane-substituted derivative (C₁₆H₁₉NO₄S) exhibits moderate water solubility (48.2 µg/mL), suggesting that polar substituents improve hydrophilicity, a critical factor in drug design .

Receptor Interaction Modifications: Sulfonamide-linked compounds (e.g., C₂₃H₂₆N₂O₄S and C₂₄H₂₈N₂O₅S) incorporate sulfonyl groups known to engage in hydrogen bonding and π-stacking, which may enhance target affinity . Pyridazinone-based acetamides (e.g., N-(4-bromophenyl)-2-[5-(4-methoxybenzyl)-3-methyl-6-oxo-6H-pyridazin-1-yl]-acetamide) demonstrate FPR2 agonism, implying that the benzofuran core in the target compound could similarly modulate formyl peptide receptors .

Biological Activity Trends :

• N-Substituted 2-arylacetamides (e.g., penicillin analogs) highlight the importance of the acetamide side chain in mimicking natural ligands, a feature shared with the target compound .
• Chloroacetamide pesticides (e.g., alachlor) underscore the role of halogenation in agrochemical activity, though the target compound’s methyl groups may prioritize medicinal over pesticidal applications .

Q & A

Q. What structural modifications enhance selectivity for target enzymes over off-target receptors?

• Methodological Answer : Rational design incorporates steric hindrance (e.g., bulky tert-butyl groups) or hydrogen-bond donors to exploit active-site differences. For example, replacing the acetamide linker with sulfonamide groups in analogs reduces off-target kinase inhibition . Selectivity is validated via kinome-wide profiling .